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Compound of Interest

Compound Name: 2-Ethynylpyridine

Cat. No.: B158538

Q1: What are the primary hazards associated with 2-Ethynylpyridine?

Al: 2-Ethynylpyridine is classified as a combustible liquid.[1][2][3] It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[3][4]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: When handling 2-Ethynylpyridine, it is essential to wear appropriate personal protective
equipment. This includes chemical-resistant gloves, protective clothing to prevent skin
exposure, and safety goggles or a face shield that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] In some cases, a
dust mask (type N95, US) may also be recommended.

Q3: What are the proper storage conditions for 2-Ethynylpyridine?

A3: 2-Ethynylpyridine should be stored in a tightly closed container in a dry, cool, and well-
ventilated place.[1][5] It is recommended to keep it refrigerated at a temperature between 2-
8°C.[5] The storage area should be kept away from heat, sparks, open flames, and other
sources of ignition.[1][2] It is also advised to handle the compound under an inert gas and
protect it from moisture.[2][5] The chemical may darken during storage, but this typically does
not affect its purity.

Q4: What materials are incompatible with 2-Ethynylpyridine?
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A4: 2-Ethynylpyridine is incompatible with acids and oxidizing agents.[1] Contact with these
materials should be avoided to prevent hazardous reactions.

Troubleshooting Guide - Spills and Exposure

Q1: How should | respond to a small spill of 2-Ethynylpyridine in the lab?

Al: For a small spill, first ensure adequate ventilation and remove all sources of ignition.[1]
Wear appropriate PPE, including respiratory protection if necessary.[5] Contain the spill using
an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[1][4] Use
spark-proof tools to collect the absorbed material and place it into a suitable, closed container
for disposal as hazardous waste.[1][4] After the material has been removed, decontaminate the
area.[6] Do not let the product enter drains.[5]

Q2: What are the first aid measures in case of accidental exposure?
A2: The following first aid procedures should be followed in case of exposure:

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making
sure to also rinse under the eyelids. Seek medical attention.[1][3]

» Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes. If skin irritation occurs or persists, seek medical attention.[1][3] Contaminated
clothing should be removed and washed before reuse.[3]

 Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial
respiration. If symptoms such as difficulty breathing occur, seek medical attention.[1][3]

e Ingestion: Do NOT induce vomiting. Clean the mouth with water and have the person drink
plenty of water afterwards. Seek immediate medical attention.[1][3]

Q3: What happens if 2-Ethynylpyridine is heated?

A3: 2-Ethynylpyridine is a combustible liquid and poses a risk of ignition when exposed to
heat, flames, or sparks.[1] Containers may explode when heated.[1][3] Thermal decomposition
can lead to the release of irritating gases and vapors, including nitrogen oxides (NOXx), carbon
monoxide (CO), and carbon dioxide (CO2).[1] In case of a fire, use carbon dioxide, dry
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chemical, or alcohol-resistant foam to extinguish it.[1] Water spray or mist can be used to cool

closed containers.[1][3]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Ethynylpyridine

Property Value Reference(s)
CAS Number 1945-84-2 [1]

Molecular Formula C7H5N [3]

Molecular Weight 103.12 g/mol [3]
Appearance Colorless to dark brown liquid [3B1[71[8]
Boiling Point 85 °C @ 12-16 mmHg [51[719]
Density 1.021 g/mL @ 25 °C [51[7]

Flash Point 76 °C/168.8 °F [1]

Refractive Index n20/D 1.56

Water Solubility Soluble [7][10]

Table 2: Toxicological Data for 2-Ethynylpyridine
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Toxicity Metric Value Remarks Reference(s)

Based on ATE data,
Oral LD50 (ATE) > 2000 mg/kg classification criteria [1]
not met.

Based on ATE data,
Dermal LD50 (ATE) > 2000 mg/kg classification criteria [1]

not met.

Based on ATE data,
Vapor LC50 (ATE) > 20 mg/L classification criteria [1]
not met.

) ) Causes skin irritation,
Skin Irritant, Eye ] o
_ _ serious eye irritation,
Health Hazards Irritant, Respiratory [31[4]
) and may cause
Irritant i o
respiratory irritation.

ATE: Acute Toxicity Estimate. The toxicological properties have not been fully investigated.[1]

Experimental Protocols

Protocol 1: Standard Procedure for Handling and Dispensing 2-Ethynylpyridine

» Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean
and uncluttered. Verify that an appropriate fire extinguisher (CO2 or dry chemical) and spill
cleanup kit are readily accessible.

o Personal Protective Equipment (PPE): Don all required PPE, including a lab coat, chemical-
resistant gloves, and safety goggles.

¢ Inert Atmosphere: If the experiment is sensitive to air or moisture, set up the apparatus to
operate under an inert atmosphere (e.g., nitrogen or argon). 2-Ethynylpyridine should be
handled under inert gas.[2][5]

» Dispensing: Keep the container of 2-Ethynylpyridine tightly closed when not in use.[1] Use
spark-proof tools for handling.[11] Dispense the required amount slowly and carefully to
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avoid splashing.

o Post-Handling: Tightly reseal the container and return it to its designated refrigerated storage
location (2-8°C).[1][5] Clean any contaminated surfaces and equipment. Dispose of any
contaminated disposable materials (e.g., pipette tips, wipes) as hazardous waste according
to institutional guidelines.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[2]
Protocol 2: Synthesis of 2-Ethynylpyridine (for reference)

The following is a general procedure for the synthesis of 2-ethynylpyridine from 2-
pyridynyltrimethylsilane:

o Dissolve 2-((trimethylsilyl)ethynyl)pyridine (1.0 mmol) in a mixed solvent of
methanol/dichloromethane (2 mL/1 mL).[7]

e Cool the reaction system to 0 °C.[7]

 Add potassium hydroxide (2.0 mmol) to the solution.[7]
« Stir the reaction mixture for 30 minutes at 0 °C.[7]

» Quench the reaction with deionized water.[7]

» Extract the mixture with dichloromethane (2 x 3 mL).[7]

o Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield the 2-ethynylpyridine product.[7]

Visual Workflow Guides
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Phase 1: Immediate Response & Assessment

Spill Occurs
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Assess spill size & hazards
(>500ml or highly hazardous?)

Np (Small Spill) Yes (Large Spill)

Phase 2: Spill Containment & Clee;;up
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Don appropriate PPE
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Call Emergency Services
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Eliminate ignition sources
(flames, sparks)

Contain spill with
inert absorbent material

Absorb material,
working from outside in

Collect absorbed material
using spark-proof tools

Phase 3: Decontarpination & Disposal

Decontaminate spill area

Package waste in a
sealed, labeled container

Dispose of as hazardous waste
per institutional guidelines

Click to download full resolution via product page

Caption: Workflow for handling a 2-Ethynylpyridine spill.
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Waste Generated
(Unused product, contaminated material)

Step 1: Wastg Identification

Is the waste considered hazardous?

(Consult SDS & local regulations)

Ygs

Step 2: Segregation & Containerization

Place in a designated,
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'Hazardous Waste', contents, date

Step 3: Final Disposal
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Non-Hazardous Pdth

Dispose according to
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Caption: Decision tree for the disposal of 2-Ethynylpyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. content.labscoop.com [content.labscoop.com]

. WERCS Studio - Application Error [assets.thermofisher.com]
. Static.cymitquimica.com [static.cymitquimica.com]

. Pyridine, 2-ethynyl- MSDS CasNo0.1945-84-2 [lookchem.com]
. gmul.ac.uk [gmul.ac.uk]

. 2-ETHYNYLPYRIDINE | 1945-84-2 [chemicalbook.com]

. 295670050 [thermofisher.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. chemsynthesis.com [chemsynthesis.com]
¢ 10. chemwhat.com [chemwhat.com]
e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Frequently Asked Questions (FAQSs) - General
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158538#safe-handling-and-disposal-of-2-
ethynylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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